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Compound of Interest

Compound Name:

Cat. No.:

FGH10019

B15578960

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of FGH10019, a novel and potent

inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPS). This document details its

chemical properties, supplier information, mechanism of action, and its effects on lipid

metabolism, with a focus on its potential applications in oncology research, particularly in

prostate cancer.

Core Compound Information

Property

Value

CAS Number

1046045-61-7[1][2][3]

Molecular Weight

373.49[2]

Mechanism of Action

Inhibitor of Sterol Regulatory Element-Binding
Protein (SREBP) activation[1][2]

IC50

Approximately 1 uM[1][2]
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Supplier Information

FGH10019 is available from various chemical suppliers for research purposes. Notable
suppliers include:

o MedchemExpress[1][3]

» Selleck Chemicals[2]

Mechanism of Action: Targeting the SREBP Pathway

FGH10019 exerts its effects by inhibiting the activation of SREBPs, which are master
transcription factors that regulate the synthesis of cholesterol and fatty acids.[1][2] Under
normal conditions, SREBPs are synthesized as inactive precursors bound to the endoplasmic
reticulum (ER) membrane in a complex with SREBP-cleavage activating protein (SCAP). When
cellular sterol levels are low, the SREBP-SCAP complex translocates to the Golgi apparatus. In
the Golgi, SREBP is cleaved by two proteases, Site-1 Protease (S1P) and Site-2 Protease
(S2P), releasing the N-terminal active domain. This active fragment then translocates to the
nucleus to activate the transcription of genes involved in lipid biosynthesis.[4][5][6]

FGH10019 is believed to inhibit the ER-to-Golgi translocation of SREBPs, thereby preventing
their proteolytic activation and subsequent gene transcription.[1] This leads to a downstream
reduction in the expression of lipogenic enzymes.

Signaling Pathway Diagram

Endoplasmic Reticulum Golgi Apparatus Nucleus

FGH10010 SUUECEE oocop coap Complex SR Ny gp | Cleavade | gpp | Cleavage , | cioqyeq sRERP [H-Release L FISHISEIASIVEN| Activates Transcription ,, [SFRINEIEHIAS

Click to download full resolution via product page

Caption: Inhibition of the SREBP signaling pathway by FGH10019.

Effects on Lipid Metabolism in Prostate Cancer
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Recent studies have highlighted the role of dysregulated lipid metabolism in cancer
progression. FGH10019 has been shown to potentiate the anti-tumor activity of
chemotherapeutic agents like docetaxel in prostate cancer cells by altering the cellular lipid

composition.[7][8]

Quantitative Data on Lipid Composition

Treatment of prostate cancer cells (C4-2 and PC3) with FGH10019 resulted in significant
changes in the abundance of various lipid classes and fatty acyl chains.

Table 1: Alteration in Abundance of Lipid Classes in Prostate Cancer Cells Treated with
FGH10019

Cell Line Lipid Class Change in Abundance
C4-2 Triglyceride (TG) Decreased
C4-2 Diglyceride (DG) Decreased
PC3 Triglyceride (TG) Decreased
PC3 Diglyceride (DG) Decreased

Data synthesized from findings
indicating a general decrease
in cellular lipids upon SREBP
inhibition.[9]

Table 2: Alteration in Abundance of Fatty Acyl Chains in Prostate Cancer Cells Treated with
FGH10019
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Cell Line Fatty Acyl Chain Change in Abundance
C4-2 & PC3 Palmitoyl (16:0) Significantly Reduced
C4-2 & PC3 Stearoyl (18:0) Significantly Reduced
C4-2 & PC3 Z;J-I;Jnsaturated (20:4, 22:4, Significantly Increased

Source: Data extracted from a
study on targeting SREBP-

dependent lipogenesis.[8]

This shift towards polyunsaturated lipids leads to increased membrane permeability, which in
turn enhances the intracellular accumulation and efficacy of chemotherapeutic drugs.[8]

Experimental Protocols

The following are detailed methodologies for key experiments involving FGH10019.

In Vitro Cell Culture and Treatment

e Cell Lines: Human prostate cancer cell lines (e.g., C4-2, PC3).

o Culture Conditions: Cells are maintained in RPMI-1640 medium supplemented with 10%
fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere
with 5% CO2.

o FGH10019 Preparation: FGH10019 is dissolved in DMSO to prepare a stock solution (e.g.,
10 mM).

o Treatment: For experiments, cells are seeded in appropriate culture plates. After reaching a
desired confluency (e.g., 60-70%), the culture medium is replaced with fresh medium
containing FGH10019 at the desired final concentration (e.g., 5 M) and/or other compounds
like docetaxel (e.g., 1 nM). Control cells are treated with an equivalent volume of DMSO.

 Incubation: Cells are incubated for the specified duration (e.g., 48 hours) before being
harvested for downstream analysis.
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Global Lipidomic Analysis

o Cell Harvesting: After treatment, cells are washed with ice-cold PBS and harvested.

 Lipid Extraction: Lipids are extracted from the cell pellets using a modified Bligh-Dyer
method with a solvent mixture of chloroform, methanol, and water.

o LC-MS/MS Analysis: The extracted lipids are analyzed by liquid chromatography-tandem
mass spectrometry (LC-MS/MS) to identify and quantify different lipid species.

o Data Analysis: The raw data is processed to identify statistically significant alterations in the
abundance of various lipid classes and fatty acyl chains between different treatment groups.

In Vivo Xenograft Model

e Animal Model: Male athymic nude mice (e.g., 5-6 weeks old).

e Tumor Implantation: Human prostate cancer cells (e.g., PC3) are suspended in a solution
like Matrigel and subcutaneously injected into the flanks of the mice.

e Tumor Growth and Treatment Initiation: Tumors are allowed to grow to a palpable size. The
mice are then randomized into different treatment groups.

e Drug Administration:

o FGH10019: Administered orally at a dose of, for example, 20 mg/kg body weight, three
times per week.[9]

o Docetaxel: Administered intraperitoneally (i.p.) at a dose of, for example, 4 mg/kg body
weight, twice per week.[9]

o Control Group: Receives the vehicle used for drug delivery.
e Monitoring: Tumor volume and body weight are monitored regularly throughout the study.

» Endpoint: At the end of the study, mice are euthanized, and tumors are excised for further
analysis.
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Experimental Workflow Diagram

In Vitro Studies In Vivo Studies

Prostate Cancer Cell Culture Xenograft Tumor Implantation

Oral FGH10019 & |.P. Docetaxel Administration

Tumor Growth & Body Weight Monitoring

Treatment with FGH10019 +/- Docetaxel

Global Lipidomic Analysis

Click to download full resolution via product page

Caption: A simplified workflow for in vitro and in vivo experiments with FGH10019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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